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Compound of Interest

Compound Name: Hexadecane, 5-butyl-

Cat. No.: B13788955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of "Hexadecane, 5-butyl-" (CAS

6912-07-8), a branched-chain alkane, and its potential application as a component in advanced

lubricant formulations. This document details its physicochemical properties, expected

performance benefits, and standardized protocols for its evaluation.

Introduction
Hexadecane, 5-butyl- is a saturated hydrocarbon belonging to the isoparaffin family.[1]

Isoparaffins are known for their advantageous performance properties in lubricant applications,

including high viscosity indices, low pour points, and excellent oxidation stability. These

characteristics make them desirable components for high-performance synthetic lubricants.

The branched structure of 5-butyl-hexadecane is anticipated to impart favorable rheological

properties and thermal stability, making it a candidate for use as a base oil or a viscosity-

modifying additive in various lubricant formulations.

Physicochemical Properties of Hexadecane, 5-butyl-
A summary of the known physicochemical properties of Hexadecane, 5-butyl- is presented in

Table 1. This data is essential for formulators to predict its behavior in lubricant blends.
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Property Value Unit Source

Molecular Formula C₂₀H₄₂ - [1]

Molecular Weight 282.55 g/mol [1]

CAS Number 6912-07-8 - [1]

Appearance Colorless liquid - [2]

Dynamic Viscosity (η) Data not available Pa·s [1]

Normal Boiling Point

(Tboil)
Calculated value K [1]

Normal Melting Point

(Tfus)
Calculated value K [1]

Critical Temperature

(Tc)
Calculated value K [1]

Critical Pressure (Pc) Calculated value kPa [1]

Note: Experimental data for some properties of 5-butyl-hexadecane are limited. Calculated

values from chemical property databases are provided where available.

Performance in Lubricant Formulations
While specific performance data for 5-butyl-hexadecane in lubricant formulations is not readily

available in the public domain, the known benefits of isoparaffins in the C20-C40 range can be

used to infer its potential advantages. Isoparaffins are recognized for enhancing lubricant

performance due to their unique molecular structure.[3][4]

Expected Performance Benefits of Isoparaffins in Lubricants:
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Performance Parameter Expected Benefit Rationale

Viscosity Index (VI) High

The branched structure of

isoparaffins leads to a smaller

change in viscosity with

temperature fluctuations,

resulting in a higher VI.[3]

Oxidation Stability High

The saturated nature of

isoparaffins provides inherent

resistance to oxidation,

prolonging lubricant life.[3]

Pour Point Low

The branching in the molecular

structure disrupts crystal lattice

formation at low temperatures,

leading to improved low-

temperature fluidity.[3]

Volatility (Noack) Low

The higher molecular weight

and branched structure

contribute to lower volatility

compared to linear alkanes of

similar carbon number.[3]

Wear Protection Good

The stable lubricating film

formed by isoparaffin-based

oils can effectively reduce

friction and wear between

moving parts.[5][6]

Recommended Experimental Protocols
To evaluate the performance of "Hexadecane, 5-butyl-" as a lubricant component, a series of

standardized tests should be conducted. The following are detailed protocols for key

performance indicators.

Objective: To determine the kinematic viscosity of the lubricant at 40°C and 100°C and

calculate the Viscosity Index (VI), which indicates the effect of temperature on viscosity. A
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higher VI signifies a more stable oil.[7][8]

Methodology (Based on ASTM D445 and ASTM D2270):[7][8][9][10][11][12][13][14]

Apparatus: Calibrated glass capillary viscometer, constant temperature bath, stopwatch.

Procedure (ASTM D445):

Select a clean, dry, calibrated viscometer of a size that will give a flow time of not less than

200 seconds.

Charge the viscometer with the test sample in the manner dictated by the design of the

instrument.

Place the charged viscometer in the constant temperature bath set at 40°C (or 100°C)

long enough to reach temperature equilibrium.

Using suction, draw the liquid up to a point about 5 mm above the upper timing mark.

Release the suction and measure the time required for the meniscus to pass from the first

timing mark to the second.

Repeat the measurement to obtain two readings that agree within the specified

repeatability.

Calculate the kinematic viscosity by multiplying the average flow time by the viscometer

calibration constant.

Calculation of Viscosity Index (ASTM D2270):[7][8][15]

Using the kinematic viscosity values obtained at 40°C (KV40) and 100°C (KV100),

calculate the Viscosity Index using the formulas provided in the ASTM D2270 standard.

Objective: To assess the ability of the lubricant to protect against wear under sliding contact

conditions.

Methodology (Based on ASTM D4172 - Four-Ball Method):[16][17][18][19][20]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://store.astm.org/d2270-10r16.html
https://spllabs.com/astm-d2270/
https://store.astm.org/d2270-10r16.html
https://spllabs.com/astm-d2270/
https://wiki.anton-paar.com/ie-en/astm-d2270-viscosity-index-vi-from-40c-and-100c/
https://store.astm.org/d0445-24.html
https://spllabs.com/astm-d445/
https://eralytics.com/standards/astm-d445/
https://tamson-instruments.com/methods/astm-d445-ip71
https://apmtesting.com/test-methods/astm-d445/
https://store.astm.org/d2270-10r16.html
https://spllabs.com/astm-d2270/
https://precisionlubrication.com/articles/calculate-viscosity-index-lubricant/
https://store.astm.org/d4172-21.html
https://rtec-instruments.com/tribometer/tribometer-applications/astm-d4172-94-wear-preventive-characteristics-of-lubricating-fluid/
https://kelid1.ir/FilesUp/ASTM_STANDARS_971222/D4172.PDF
https://img.antpedia.com/standard/files/pdfs_ora/20221211/astm/ASTM%20D4172-21.pdf
https://store.astm.org/d4172-94r04.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13788955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus: Four-Ball Wear Test Machine, microscope for wear scar measurement.

Procedure:

Three 12.7-mm diameter steel balls are clamped together and covered with the lubricant

sample.[18][19]

A fourth 12.7-mm diameter steel ball is pressed with a specified force (e.g., 392 N) into the

cavity formed by the three clamped balls.[18][19]

The test lubricant is heated to a specified temperature (e.g., 75°C).[18][19]

The top ball is rotated at 1200 rpm for 60 minutes.[18][19]

After the test, the three lower balls are cleaned, and the average diameter of the wear

scars is measured using a microscope.

A smaller wear scar diameter indicates better anti-wear properties.[17]

Objective: To evaluate the resistance of the lubricant to oxidation under accelerated conditions.

Methodology (Based on ASTM D2272 - Rotating Pressure Vessel Oxidation Test - RPVOT):[21]

[22][23][24][25]

Apparatus: Rotating pressure vessel, oxygen supply, catalyst coil (copper), constant

temperature bath.

Procedure:

A 50g sample of the oil is placed in the pressure vessel with 5 mL of water and a copper

catalyst coil.

The vessel is sealed, charged with oxygen to a pressure of 620 kPa, and placed in a

constant temperature bath at 150°C.

The vessel is rotated at 100 rpm.

The pressure inside the vessel is monitored continuously.
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The test is complete when the pressure drops by 175 kPa from the maximum pressure.

The time taken to reach this pressure drop is the oxidation stability of the oil, reported in

minutes. A longer time indicates higher oxidation stability.
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Caption: General workflow for lubricant formulation and testing.
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Caption: Structure-property relationship of isoparaffins in lubricants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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